Cas no 89142-69-8 (1,2-Ethanediamine, N,N'-bis[3-(tripropoxysilyl)propyl]-)
89142-69-8 structure
Product Name:1,2-Ethanediamine, N,N'-bis[3-(tripropoxysilyl)propyl]-
CAS No:89142-69-8
MF:C26H60N2O6Si2
MW:552.935410499573
CID:610747
PubChem ID:71322356
Update Time:2025-04-19
1,2-Ethanediamine, N,N'-bis[3-(tripropoxysilyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, N,N'-bis[3-(tripropoxysilyl)propyl]-
- N,N'-bis(3-tripropoxysilylpropyl)ethane-1,2-diamine
- 89142-69-8
- N~1~,N~2~-Bis[3-(tripropoxysilyl)propyl]ethane-1,2-diamine
- DTXSID50752047
-
- Inchi: 1S/C26H60N2O6Si2/c1-7-19-29-35(30-20-8-2,31-21-9-3)25-13-15-27-17-18-28-16-14-26-36(32-22-10-4,33-23-11-5)34-24-12-6/h27-28H,7-26H2,1-6H3
- InChI Key: MDWQOVLUFJTUPV-UHFFFAOYSA-N
- SMILES: [Si](CCCNCCNCCC[Si](OCCC)(OCCC)OCCC)(OCCC)(OCCC)OCCC
Computed Properties
- Exact Mass: 552.39899071g/mol
- Monoisotopic Mass: 552.39899071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 36
- Rotatable Bond Count: 29
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.4Ų
Experimental Properties
- PSA: 79.44000
- LogP: 6.16500
1,2-Ethanediamine, N,N'-bis[3-(tripropoxysilyl)propyl]- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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